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Cyclo(L-Hmb-D-Val-D-Leu-L-Hmb-L-Val-L-Leu-) Cyclo(L-Hmb-D-Val-D-Leu-L-Hmb-L-Val-L-Leu-)
Brand Name: Vulcanchem
CAS No.: 1803-67-4
VCID: VC0158328
InChI: InChI=1S/C32H56N4O8/c1-15(2)13-21-31(41)43-25(19(9)10)29(39)36-24(18(7)8)28(38)34-22(14-16(3)4)32(42)44-26(20(11)12)30(40)35-23(17(5)6)27(37)33-21/h15-26H,13-14H2,1-12H3,(H,33,37)(H,34,38)(H,35,40)(H,36,39)/t21-,22+,23-,24+,25-,26-/m0/s1
SMILES: CC(C)CC1C(=O)OC(C(=O)NC(C(=O)NC(C(=O)OC(C(=O)NC(C(=O)N1)C(C)C)C(C)C)CC(C)C)C(C)C)C(C)C
Molecular Formula: C32H56N4O8
Molecular Weight: 624.82

Cyclo(L-Hmb-D-Val-D-Leu-L-Hmb-L-Val-L-Leu-)

CAS No.: 1803-67-4

Main Products

VCID: VC0158328

Molecular Formula: C32H56N4O8

Molecular Weight: 624.82

Cyclo(L-Hmb-D-Val-D-Leu-L-Hmb-L-Val-L-Leu-) - 1803-67-4

CAS No. 1803-67-4
Product Name Cyclo(L-Hmb-D-Val-D-Leu-L-Hmb-L-Val-L-Leu-)
Molecular Formula C32H56N4O8
Molecular Weight 624.82
IUPAC Name (3R,6R,9S,12S,15S,18S)-3,12-bis(2-methylpropyl)-6,9,15,18-tetra(propan-2-yl)-1,10-dioxa-4,7,13,16-tetrazacyclooctadecane-2,5,8,11,14,17-hexone
Standard InChI InChI=1S/C32H56N4O8/c1-15(2)13-21-31(41)43-25(19(9)10)29(39)36-24(18(7)8)28(38)34-22(14-16(3)4)32(42)44-26(20(11)12)30(40)35-23(17(5)6)27(37)33-21/h15-26H,13-14H2,1-12H3,(H,33,37)(H,34,38)(H,35,40)(H,36,39)/t21-,22+,23-,24+,25-,26-/m0/s1
Standard InChIKey UCQPBOFHICXBCU-HQJTZPOCSA-N
SMILES CC(C)CC1C(=O)OC(C(=O)NC(C(=O)NC(C(=O)OC(C(=O)NC(C(=O)N1)C(C)C)C(C)C)CC(C)C)C(C)C)C(C)C
Appearance Off white to light tan solid
Reference The production of sporidesmin and sporidesmolides by Pithomyces chartarum. Done J. J. Gen. Microbiol. 1961, 26, 207.Depsipeptides of Pithomyces chartarum: the structure of sporidesmolide I. Russell D.W. J. Chem. Soc. 1962, 753.The structure of the cyclohexadepsipeptide, sporidesmolide III. Russell D.W. et al. Tet. Lett. 1964, 5, 2759.
PubChem Compound 91617810
Last Modified Nov 11 2021
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